Cas no 4922-99-0 (3-(Thiophen-2-yl)-1H-1,2,4-triazol-5-amine)

• Product Name: 3-(Thiophen-2-yl)-1H-1,2,4-triazol-5-amine
• CAS No: 4922-99-0
• MF: C₆H₆N₄S
• MW: 166.203638553619
• MDL: MFCD12827512
• CID: 326245
• PubChem ID: 10797134
• Update Time: 2025-04-19

3-(Thiophen-2-yl)-1H-1,2,4-triazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 5-(Thiophen-2-yl)-4H-1,2,4-triazol-3-amine
• 1H-1,2,4-Triazol-5-amine,3-(2-thienyl)-
• 3-(2-thienyl)-1H-1,2,4-triazol-5-amine(SALTDATA: FREE)
• 5-thiophen-2-yl-1H-1,2,4-triazol-3-amine
• G-KG
• 3-(thiophen-2-yl)-1H-1,2,4-triazol-5-amine
• 3-Amino-5-(2-thienyl)-1H-1,2,4-triazole
• 3-amino-5-(thien-2-yl)-1,2,4-triazole
• 3-Amino-5-(thien-2-yl)-1H-1,2,4-triazole
• 5-thiophen-2-yl-1H-[1,2,4]triazol-3-ylamine
• AC1Q5346
• BB_SC-7407
• BBL010877
• CTK4J1178
• SureCN230914
• SureCN5788579
• 5-thien-2-yl-4H-1,2,4-triazol-3-amine
• 3-(2-thienyl)-1H-1,2,4-triazole-5-amine
• EN300-02628
• SCHEMBL230914
• 3-(2-Thienyl)-1H-1,2,4-triazol-5-amine
• DTXSID10444951
• CS-0307589
• MFCD12827512
• MFCD09832477
• F53510
• SR-03000003156-1
• Z119990326
• 4922-99-0
• SCHEMBL22977618
• AKOS005143866
• CCG-324607
• 3-(Thiophen-2-yl)-1H-1,2,4-triazol-5-amine, AldrichCPR
• AKOS005143044
• SR-03000003156
• 5-(Thiophen-2-yl)-1H-1,2,4-triazol-3-amine
• 5-(2-Thienyl)-4H-1,2,4-triazol-3-amine, AldrichCPR
• XMLRXJVRTGHHIJ-UHFFFAOYSA-N
• VS-02723
• A1AJO
• SY014260
• STK648274
• 5-(2-Thienyl)-4h-1,2,4-triazol-3-amine
• ALBB-030354
• DB-090032
• 5-Amino-3-(2-thienyl)-1H-1,2,4-triazole
• 3-(Thiophen-2-yl)-1H-1,2,4-triazol-5-amine

• MDL： MFCD12827512
• Inchi： 1S/C6H6N4S/c7-6-8-5(9-10-6)4-2-1-3-11-4/h1-3H,(H3,7,8,9,10)
• InChI Key： XMLRXJVRTGHHIJ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=NC(N)=NN1

Computed Properties

• Exact Mass: 166.03100
• Monoisotopic Mass: 166.03131738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 95.8Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: 202-204 °CEnamineEN300-02628
• Boiling Point: 445.0±37.0 °C at 760 mmHg
• Flash Point: 222.9±26.5 °C
• PSA: 95.83000
• LogP: 1.69660
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

3-(Thiophen-2-yl)-1H-1,2,4-triazol-5-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)